Cas no 907585-54-0 (4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 907585-54-0
• MF: C₁₈H₁₁ClFN₃
• MW: 323.751446008682
• CID: 3167611
• PubChem ID: 11666964
• Update Time: 2025-05-24

4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine
• 907585-54-0
• 4-chloro-5-(4-fluorophenyl)-7-phenylpyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C18H11ClFN3/c19-17-16-15(12-6-8-13(20)9-7-12)10-23(18(16)22-11-21-17)14-4-2-1-3-5-14/h1-11H
• InChI Key： PUADIDMWCYNTPF-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C1C=CC=CC=1)C=C2C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 323.0625532Da
• Monoisotopic Mass: 323.0625532Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine

Comprehensive Overview of 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 907585-54-0)

4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 907585-54-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery. The presence of chloro, fluorophenyl, and phenyl substituents enhances its biological activity, making it a promising candidate for targeting various enzymes and receptors.

In recent years, the demand for small molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and cancer therapeutics. Researchers have explored 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine as a potential scaffold for designing tyrosine kinase inhibitors (TKIs), which play a critical role in modulating cell signaling pathways. Its structural similarity to known ATP-competitive inhibitors further underscores its relevance in oncology research.

The synthesis of 907585-54-0 involves multi-step organic reactions, including cross-coupling and cyclization techniques, to achieve high purity and yield. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with Good Laboratory Practices (GLP). Its stability under various pH conditions and solubility in organic solvents like DMSO make it suitable for in vitro and in vivo studies.

Beyond oncology, 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine has shown promise in neurodegenerative disease research. Studies suggest its potential to modulate protein-protein interactions implicated in Alzheimer's and Parkinson's diseases. This aligns with the growing focus on multi-target drug discovery, where compounds with polypharmacological profiles are highly sought after.

From a commercial perspective, the compound is available through specialized chemical suppliers and contract research organizations (CROs). Its CAS registry number (907585-54-0) facilitates easy identification in global databases like SciFinder and PubChem. Researchers often search for synonyms such as "pyrrolopyrimidine derivative" or "fluorophenyl-substituted heterocycle" to locate related literature or procurement options.

Environmental and safety considerations are paramount when handling 907585-54-0. While not classified as hazardous, standard precautions for laboratory chemicals—such as using personal protective equipment (PPE) and working in fume hoods—are recommended. Regulatory compliance with REACH and FDA guidelines ensures its safe use in research settings.

In summary, 4-Chloro-5-(4-fluorophenyl)-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine represents a compelling case study in medicinal chemistry. Its dual applicability in cancer and neurological disorders, coupled with robust synthetic protocols, positions it as a valuable tool for drug development. As the scientific community continues to explore structure-activity relationships (SAR), this compound is likely to remain a focal point in high-throughput screening campaigns and lead optimization efforts.